Cas no 5271-38-5 (2-Methylmercaptoethanol)

• Product Name: 2-Methylmercaptoethanol
• CAS No: 5271-38-5
• Molecular Formula: C₃H₈OS
• Molecular Weight: 92.1600
• MDL: MFCD00002908
• CID: 45654
• PubChem ID: 78925

2-Methylmercaptoethanol Properties

Names and Identifiers

• 2-(methylthio)ethanol
• 2-Hydroxyethyl Methyl Sulfide
• 2-Methylmercaptoethanol
• 2-methylsulfanylethanol
• 2-(Methylmercapto)ethanol,2-Hydroxyethyl methyl sulfide
• Isobutylmagnesium chloride
• 2-Hydroxyethyl methyl sulphide
• 2-methylsulfanyl-ethanol
• 2-(Methylsulfanyl)ethan-1-ol
• Methylthioethanol
• Ethanol, 2-(methylthio)-
• 2-methylthioethanol
• 2-(Methylsulfanyl)ethanol
• beta-Hydroxyethyl methyl sulfide
• Hydroxyethyl methyl sulfide
• 2-methylthio ethanol
• S-Methylmercaptoethanol
• 2-(methylthio)-ethanol
• 2-(Methylthio) Ethanol
• methylmercaptoethanol
• Methyl 2-hydroxyethyl sulfide
• 2-MethyIthioethanol
• 1-Hydroxy-2-(methylthio)-ethane
• beta

• MDL： MFCD00002908
• InChIKey： WBBPRCNXBQTYLF-UHFFFAOYSA-N
• Inchi： 1S/C3H8OS/c1-5-3-2-4/h4H,2-3H2,1H3
• SMILES： S(C([H])([H])[H])C([H])([H])C([H])([H])O[H]
• BRN： 1731081

Computed Properties

• Exact Mass: 92.02960
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 92.03
• Heavy Atom Count: 5
• Complexity: 16.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 45.5

Experimental Properties

• LogP: 0.34170
• PSA: 45.53000
• Refractive Index: n20/D 1.4930(lit.)
• Water Partition Coefficient: Not miscible in water.
• Boiling Point: 169-171 °C(lit.)
• Flash Point: Fahrenheit: 158 ° f
  Celsius: 70 ° c
  
• FEMA: 4004 | 2-(METHYLTHIO)ETHANOL
• Color/Form: colorless liquid
• Solubility: Not determined.
• Density: 1.06 g/mL at 25 °C(lit.)

2-Methylmercaptoethanol Security Information

• Symbol:
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S23-S24/25
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22
• Hazard Level：6.1
• Hazardous Material transportation number：2810
• Hazard Statement： H227-H302+H312+H332
• Warning Statement： P210-P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P370+P378-P403+P235-P501
• Prompt：warning
• PackingGroup：III
• Risk Phrases： 20/21/22
• HazardClass：6.1
• FLUKA BRAND F CODES：13

2-Methylmercaptoethanol Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether